Cas no 128631-95-8 (Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]-)

• Product Name: Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]-
• CAS No: 128631-95-8
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 225017
• PubChem ID: 182925
• Update Time: 2025-04-19

Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-ethylpropoxy)-4-[[4-(1-methylethoxy)phenyl]methoxy]-
• 1-pentan-3-yloxy-4-[(4-propan-2-yloxyphenyl)methoxy]benzene
• DTXSID10155959
• 128631-95-8
• 1-Pentan-3-yloxy-4-((4-propan-2-yloxyphenyl)methoxy)benzene

• Inchi： 1S/C21H28O3/c1-5-18(6-2)24-21-13-11-19(12-14-21)22-15-17-7-9-20(10-8-17)23-16(3)4/h7-14,16,18H,5-6,15H2,1-4H3
• InChI Key： QQJJZEHBVYTPKE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC1C=CC(=CC=1)OC(C)C)C(CC)CC

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69